Cas no 888926-71-4 (6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid)
888926-71-4 structure
Product Name:6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
CAS No:888926-71-4
MF:C18H14BrNO2
MW:356.213263988495
CID:871378
Update Time:2023-08-03
6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
- 6-Bromo-2-(3,4-dimethyl-phenyl)-quinoline-4-carboxylic acid
- 6-bromo-2-(3,4-dimethylphenyl)-quinoline-4-carboxylic acid
- PubChem6165
- Oprea1_101349
- STK330767
- 1239AE
- BBL013718
- ST033583
- BC003101
- R5169
- 2-(3,4-dimethylphenyl)-6-bromoquinoline-4-carboxylic acid
- 6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
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- Inchi: 1S/C18H14BrNO2/c1-10-3-4-12(7-11(10)2)17-9-15(18(21)22)14-8-13(19)5-6-16(14)20-17/h3-9H,1-2H3,(H,21,22)
- InChI Key: DSFQRRFDCGCSST-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=C(C)C(C)=C1)=N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 416
- Topological Polar Surface Area: 50.2
6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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